Cas no 1351620-58-0 (2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1351620-58-0
• MF: C₁₈H₂₀F₃NO₃S
• MW: 387.416514396667
• CID: 6278982
• PubChem ID: 56764228
• Update Time: 2025-05-21

2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• VU0525227-1
• AKOS024524089
• 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzenesulfonamide
• F5857-3607
• 1351620-58-0

• Inchi： 1S/C18H20F3NO3S/c1-12-9-14(3)16(10-13(12)2)26(24,25)22-11-17(23,18(19,20)21)15-7-5-4-6-8-15/h4-10,22-23H,11H2,1-3H3
• InChI Key： IKPZFNDBHCQTPH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(NCC(C(F)(F)F)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 387.11159916g/mol
• Monoisotopic Mass: 387.11159916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide

Comprehensive Overview of 2,4,5-Trimethyl-N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Benzene-1-Sulfonamide (CAS No. 1351620-58-0)

The compound 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide (CAS No. 1351620-58-0) is a specialized sulfonamide derivative with a unique structural framework. Its molecular design incorporates a trifluoromethyl group and a hydroxy-phenyl moiety, which are critical for its physicochemical properties and potential applications. This compound has garnered attention in pharmaceutical and agrochemical research due to its bioactive potential and structural versatility.

In recent years, the demand for fluorinated compounds like 1351620-58-0 has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the trifluoro group influences the compound's interaction with biological targets. The hydroxy-phenyl segment further adds to its reactivity, making it a candidate for drug discovery and material science applications. These attributes align with the growing trend of precision chemistry and sustainable synthesis.

The sulfonamide functional group in 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide is a hallmark of its potential utility. Sulfonamides are widely recognized for their role in enzyme inhibition and antibacterial activity. This compound's trimethylbenzene backbone may also contribute to its lipophilicity, a key factor in drug delivery systems. Such features make it a subject of interest for medicinal chemists exploring novel therapeutic agents.

From an industrial perspective, CAS No. 1351620-58-0 is often discussed in the context of green chemistry and catalytic processes. The integration of fluorine atoms into organic molecules is a hot topic, as it can improve product performance while minimizing environmental impact. This compound's synthesis and optimization are frequently explored in academic and industrial labs, reflecting the broader shift toward eco-friendly chemical production.

Another area of interest is the compound's potential role in advanced materials. The combination of aromatic rings and fluorinated groups could lend itself to applications in organic electronics or coatings. Its thermal stability and solubility profile are often highlighted in studies aiming to develop high-performance polymers.

In summary, 2,4,5-trimethyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide (CAS No. 1351620-58-0) represents a multifaceted compound with significant promise across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields prioritizing innovation and sustainability.